Cas no 906160-08-5 (4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 906160-08-5
• MF: C₁₈H₁₆ClN₃O₃S
• MW: 389.855941772461
• CID: 6435979
• PubChem ID: 7553718
• Update Time: 2025-10-29

4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• AKOS002068401
• 906160-08-5
• F2629-0215
• CCG-190537
• 4-chloro-N-[4-(6-ethoxypyridazin-3-yl)phenyl]benzenesulfonamide
• 4-chloro-N-(4-(6-ethoxypyridazin-3-yl)phenyl)benzenesulfonamide
• 4-chloro-N-[4-(6-ethoxypyridazin-3-yl)phenyl]benzene-1-sulfonamide
• Benzenesulfonamide, 4-chloro-N-[4-(6-ethoxy-3-pyridazinyl)phenyl]-

• Inchi： 1S/C18H16ClN3O3S/c1-2-25-18-12-11-17(20-21-18)13-3-7-15(8-4-13)22-26(23,24)16-9-5-14(19)6-10-16/h3-12,22H,2H2,1H3
• InChI Key： GUEDLTSBRPQTSN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(OCC)C=C3)C=C2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 389.0600902g/mol
• Monoisotopic Mass: 389.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 604.8±65.0 °C(Predicted)
• pka: 6.32±0.10(Predicted)

Additional information on 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide

Professional Introduction to 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 906160-08-5)

4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide, with the CAS number 906160-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro substituent and a pyridazine ring, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The< strong>N-4-(6-ethoxypyridazin-3-yl)phenyl moiety in the compound's structure is particularly noteworthy. Pyridazine derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors. The ethoxy group attached to the pyridazine ring further modulates the electronic properties of the molecule, enhancing its reactivity and potential biological activity. This structural configuration suggests that 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable tool for drug discovery.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides have a long history of use in medicine, with several drugs based on this scaffold having been approved for various therapeutic indications. The compound 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide represents an innovative approach to leveraging the pharmacological properties of sulfonamides. Its unique structure may confer advantages such as improved solubility, better bioavailability, or enhanced target specificity compared to existing sulfonamide-based drugs.

One of the most exciting aspects of this compound is its potential application in the treatment of inflammatory and autoimmune diseases. Recent studies have shown that sulfonamide derivatives can modulate inflammatory pathways by inhibiting key enzymes involved in the inflammatory response. The< strong>pyridazine moiety in 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are critical mediators of inflammation. By targeting these enzymes, the compound could potentially reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis or inflammatory bowel disease.

Additionally, the< strong>chloro substituent in the molecule may enhance its binding affinity to biological targets by increasing electronic density in specific regions of the molecule. This can lead to more potent and selective interactions with target proteins, improving the overall efficacy of the drug. The combination of these structural features makes 4-chloro-N-4-(6-ethoxypyridazin-3-yl)phenylbenzene-1-sulfonamide a compelling candidate for further exploration in medicinal chemistry.

The synthesis of< strong>4-chloro-N-4-(6-ethoxypyridazin-3-y]phenylbenzene-l-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 6-hydroxypyridazine and 4-chlorobenzene sulfonyl chloride. These intermediates are then coupled using appropriate coupling reagents to form the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to improve efficiency and minimize byproduct formation.

In terms of pharmacokinetic properties,< strong>4-chloro-N-A-(6-e thoxy-pyridazine-S -y]phenylbenzenel-sulfonamide exhibits promising characteristics that could enhance its clinical utility. Studies have indicated that sulfonamide derivatives generally possess good oral bioavailability due to their favorable solubility profiles. The presence of polar functional groups such as hydroxyl and ether moieties increases hydrophilicity, which can improve dissolution rates and absorption from the gastrointestinal tract. Additionally, metabolic stability is another crucial factor that determines a drug's efficacy; preliminary data suggest that this compound may exhibit reasonable metabolic stability, allowing for prolonged circulation in vivo.

Evaluation of< strong>CAS No. 906160-S8 has revealed several key pharmacological properties that warrant further investigation. In vitro studies have demonstrated that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Furthermore, its ability to inhibit specific enzymatic pathways has been observed in cell-based assays, indicating therapeutic relevance in areas such as cancer and inflammation.

The< strong>N -sulfonyl group is a common feature among sulfonamide derivatives known for its ability to enhance binding interactions with biological targets. In 4-chloro-N-A-(G -ethoxy-pyridazine-S -y]phenylbenzenel-sulfonamide>, this group is positioned strategically to interact with polar residues on target proteins, thereby increasing binding affinity. This feature is particularly important for drugs designed to interact with enzymes or receptors with high specificity.

The< strong>Ethoxy group attached to the pyridazine ring not only influences electronic properties but also contributes to steric hindrance around critical binding sites. This can prevent non-specific interactions and improve selectivity toward desired targets while minimizing off-target effects. Such characteristics are essential for developing drugs with reduced side effects and improved patient tolerance.

In conclusion,< strong>CAS No. 906160-S8 represents a structurally interesting sulfonamide derivative with potential therapeutic applications across multiple disease areas including inflammation and bacterial infections.< strong >Its unique combination of functional groups makes it an attractive candidate for further research aimed at developing novel therapeutics based on this scaffold.